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For Researchers, Scientists, and Drug Development Professionals

Introduction
BODIPY™ FL-EDA (4,4-Difluoro-5,7-Dimethyl-4-Bora-3a,4a-Diaza-s-Indacene-3-Propionyl

Ethylenediamine) is a highly versatile and robust fluorescent probe belonging to the boron-

dipyrromethene (BODIPY) class of dyes. Characterized by its bright green fluorescence, high

quantum yield, and remarkable photostability, BODIPY FL-EDA has emerged as an essential

tool in cellular biology, diagnostics, and drug discovery.[1][2][3] Its key feature is a terminal

primary amine, which allows for covalent conjugation to a wide array of biomolecules, making it

an ideal probe for quantifying and visualizing specific cellular components and processes.[4][5]

This guide provides an in-depth overview of the technical properties, applications, and detailed

experimental protocols for utilizing BODIPY FL-EDA in cellular imaging and analysis.

Core Properties and Characteristics
BODIPY FL-EDA exhibits exceptional photophysical properties that make it superior to

traditional green fluorophores like fluorescein. Its fluorescence is relatively insensitive to

changes in pH and solvent polarity, ensuring reliable performance in complex biological
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environments.[3][6][7] The dye's sharp absorption and emission peaks contribute to a high

signal-to-noise ratio in imaging applications.[8]

Photophysical and Chemical Data
The quantitative properties of BODIPY FL-EDA are summarized in the table below, providing a

clear reference for experimental design.

Property Value Reference(s)

Excitation Maximum (λex) ~500-503 nm [2][4][9]

Emission Maximum (λem) ~510-512 nm [2][4][9]

Molar Extinction Coefficient (ε) >80,000 cm⁻¹M⁻¹ [7][9]

Fluorescence Quantum Yield

(Φf)
Approaching 1.0 [1][7][9]

Molecular Formula C₁₆H₂₁BF₂N₄O

Molecular Weight 334.17 g/mol

Purity ≥98% (via HPLC) [2]

Solubility
Soluble in DMSO, DMF,

Methanol
[2][9]

Mechanism of Action and Labeling Chemistry
BODIPY FL-EDA functions as a labeling reagent. Its utility stems from the reactive primary

amine on the ethylenediamine linker, which can be covalently coupled to various functional

groups on target biomolecules.

The most common applications involve:

Carboxylic Acids: In the presence of a carbodiimide activator like EDC (1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide), the primary amine of BODIPY FL-EDA readily forms a

stable amide bond with carboxylic acid groups found on proteins or metabolites like ATP.[10]
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Aldehydes and Ketones: The probe can react with aldehydes and ketones to form a

reversible Schiff base, which can be stabilized through reduction to a secondary amine.[4]

This covalent labeling allows for the sensitive detection and quantification of the target

molecule.
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Reactants

Product

BODIPY FL-EDA
(-NH2)

BODIPY-ATP Conjugate
(Stable Amide Bond)

Forms Amide Bond

ATP
(-COOH)

EDC
(Activator)

Activates
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Start:
Adherent Cells on Coverslip

Fixation
(4% Formaldehyde)

Wash (PBS)

Permeabilization
(e.g., Triton X-100)

Wash (PBS)

Labeling Reaction
(Target + BODIPY FL-EDA)

Final Washes (PBS)

Mount with Anti-fade Medium

Fluorescence Microscopy
(Ex: ~495nm, Em: ~519nm)

 

Cellular Signaling Pathway

Measurable Outcome
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(e.g., Drug, Toxin)

Receptor Activation

Kinase Cascade / 
Second Messengers

Effector Protein
Activation

Change in Cellular State
(e.g., ↓ ATP Synthesis,

↑ DNA Damage)

BODIPY FL-EDA
Quantification

 Measured by
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15598620?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

